![molecular formula C20H26BrNO B6155892 [(4-benzoylphenyl)methyl]triethylazanium bromide CAS No. 73603-46-0](/img/no-structure.png)
[(4-benzoylphenyl)methyl]triethylazanium bromide
Overview
Description
[(4-benzoylphenyl)methyl]triethylazanium bromide, also known as TEPB, is an organobromide compound synthesized from the reaction of 4-benzoylphenylmethyl bromide and triethylazanium bromide. This compound has a wide range of applications in scientific research and laboratory experiments. Its mechanism of action, biochemical, and physiological effects, as well as advantages and limitations for lab experiments, are discussed in Additionally, this paper will discuss potential future directions for TEPB research.
Mechanism of Action
The mechanism of action of [(4-benzoylphenyl)methyl]triethylazanium bromide is not fully understood. It is believed that the reaction of 4-benzoylphenylmethyl bromide and triethylazanium bromide produces a highly reactive intermediate, which is then able to react with a variety of molecules. This intermediate is thought to be responsible for the catalytic activity of [(4-benzoylphenyl)methyl]triethylazanium bromide.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(4-benzoylphenyl)methyl]triethylazanium bromide have not been extensively studied. However, it is believed to have a mild toxic effect on human cells and is considered to be an irritant. Additionally, it has been shown to cause DNA damage in vitro and has been linked to the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
The advantages of using [(4-benzoylphenyl)methyl]triethylazanium bromide in laboratory experiments include its high reactivity, low cost, and ease of synthesis. Additionally, it is relatively stable in air and does not require special storage conditions. The main limitation of [(4-benzoylphenyl)methyl]triethylazanium bromide is its toxicity, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for [(4-benzoylphenyl)methyl]triethylazanium bromide research. These include exploring its potential applications in drug synthesis, studying its effects on human cells in vitro, and investigating its potential as a catalyst for polymer synthesis. Additionally, further research is needed to understand the mechanism of action of [(4-benzoylphenyl)methyl]triethylazanium bromide and to develop methods for its safe and efficient use in laboratory experiments.
Synthesis Methods
[(4-benzoylphenyl)methyl]triethylazanium bromide is synthesized by the reaction of 4-benzoylphenylmethyl bromide and triethylazanium bromide in an organic solvent. The reaction is typically conducted in anhydrous acetonitrile at room temperature. The reaction is highly exothermic and requires a cooling bath to prevent the formation of byproducts. The reaction can be monitored by thin-layer chromatography and the product can be purified by column chromatography.
Scientific Research Applications
[(4-benzoylphenyl)methyl]triethylazanium bromide has a wide range of applications in scientific research. It is used as a reagent in organic synthesis to produce a variety of compounds. It is also used as a catalyst in the synthesis of polymers and as a reactant in the synthesis of pharmaceuticals. Additionally, it has been used in the synthesis of organic dyes and in the production of fluorescent labels for biological research.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(4-benzoylphenyl)methyl]triethylazanium bromide involves the reaction of benzophenone with triethylamine to form the intermediate, [(4-benzoylphenyl)methyl]triethylammonium chloride. This intermediate is then reacted with aqueous sodium bromide to yield the final product, [(4-benzoylphenyl)methyl]triethylazanium bromide.", "Starting Materials": [ "Benzophenone", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bromide", "Acetone", "Ethanol" ], "Reaction": [ "Step 1: Dissolve benzophenone in acetone and add triethylamine dropwise with stirring. Heat the mixture to reflux for 24 hours.", "Step 2: Cool the reaction mixture and filter the precipitated solid. Wash the solid with cold ethanol and dry under vacuum to obtain [(4-benzoylphenyl)methyl]triethylammonium chloride.", "Step 3: Dissolve [(4-benzoylphenyl)methyl]triethylammonium chloride in water and add aqueous sodium bromide. Adjust the pH of the mixture to 9-10 with sodium hydroxide.", "Step 4: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain [(4-benzoylphenyl)methyl]triethylazanium bromide as a white solid." ] } | |
CAS RN |
73603-46-0 |
Product Name |
[(4-benzoylphenyl)methyl]triethylazanium bromide |
Molecular Formula |
C20H26BrNO |
Molecular Weight |
376.3 |
Purity |
95 |
Origin of Product |
United States |
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